![molecular formula C10H14ClN3O4S B6183469 N-(azetidin-3-yl)-N-methyl-2-nitrobenzene-1-sulfonamide hydrochloride CAS No. 2039713-79-4](/img/no-structure.png)
N-(azetidin-3-yl)-N-methyl-2-nitrobenzene-1-sulfonamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Azetidines are four-membered heterocyclic compounds containing a nitrogen atom . They are used in a wide variety of natural and synthetic products exhibiting a variety of biological activities .
Synthesis Analysis
Azetidines can be synthesized through various methods. One common method is the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . Another method involves the aza-Michael addition of NH-heterocycles .Molecular Structure Analysis
The molecular structure of azetidines is characterized by a four-membered ring containing a nitrogen atom . The exact structure of “N-(azetidin-3-yl)-N-methyl-2-nitrobenzene-1-sulfonamide hydrochloride” would depend on the specific arrangement and bonding of these atoms.Chemical Reactions Analysis
Azetidines can undergo a variety of chemical reactions. For example, they can participate in Suzuki-Miyaura cross-coupling reactions with boronic acids . They can also react with organometal reagents in the presence of copper catalysts .Physical And Chemical Properties Analysis
The physical and chemical properties of azetidines can vary widely depending on their specific structure. For example, N-(Azetidin-3-yl)methanesulfonamide hydrochloride is a white to yellow solid with a molecular weight of 186.66, and it should be stored at room temperature .Safety and Hazards
Azetidines can pose various safety hazards. For example, N-(Azetidin-3-yl)methanesulfonamide hydrochloride is classified as a warning under the GHS07 pictogram, with hazard statements including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(azetidin-3-yl)-N-methyl-2-nitrobenzene-1-sulfonamide hydrochloride involves the reaction of 2-nitrobenzenesulfonyl chloride with N-methylazetidine in the presence of a base to form the intermediate N-(azetidin-3-yl)-2-nitrobenzenesulfonamide. This intermediate is then reacted with hydrochloric acid to form the final product, N-(azetidin-3-yl)-N-methyl-2-nitrobenzene-1-sulfonamide hydrochloride.", "Starting Materials": [ "2-nitrobenzenesulfonyl chloride", "N-methylazetidine", "Base", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-nitrobenzenesulfonyl chloride is added to a solution of N-methylazetidine in the presence of a base such as triethylamine.", "Step 2: The reaction mixture is stirred at room temperature for several hours until the reaction is complete.", "Step 3: The resulting N-(azetidin-3-yl)-2-nitrobenzenesulfonamide intermediate is isolated by filtration and washed with a suitable solvent such as diethyl ether.", "Step 4: The intermediate is then dissolved in hydrochloric acid and stirred at room temperature for several hours.", "Step 5: The resulting N-(azetidin-3-yl)-N-methyl-2-nitrobenzene-1-sulfonamide hydrochloride is isolated by filtration, washed with a suitable solvent, and dried under vacuum." ] } | |
CAS RN |
2039713-79-4 |
Product Name |
N-(azetidin-3-yl)-N-methyl-2-nitrobenzene-1-sulfonamide hydrochloride |
Molecular Formula |
C10H14ClN3O4S |
Molecular Weight |
307.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.